Cas no 7766-50-9 (11-Bromo-1-undecene)

11-Bromo-1-undecene (CAS 24764-90-5) is a versatile intermediate in organic synthesis, featuring both a terminal alkene and a bromoalkyl functional group. This bifunctional compound is particularly valuable in cross-coupling reactions, polymer chemistry, and the preparation of fine chemicals. Its long hydrocarbon chain enhances solubility in nonpolar solvents, while the reactive bromine and alkene moieties enable selective modifications, such as nucleophilic substitutions or olefin metathesis. The compound’s stability under standard conditions and well-defined reactivity make it a reliable building block for constructing complex molecular architectures, including surfactants, liquid crystals, and pharmaceutical precursors. Its purity and consistent performance are critical for reproducible synthetic outcomes.
11-Bromo-1-undecene structure
11-Bromo-1-undecene structure
Product Name:11-Bromo-1-undecene
CAS No:7766-50-9
MF:C11H21Br
MW:233.18844294548
MDL:MFCD00040825
CID:86041
PubChem ID:125307384
Update Time:2025-06-08

11-Bromo-1-undecene Chemical and Physical Properties

Names and Identifiers

    • 11-bromo-1-undecene
    • 11-Undecen-1-yl bromide
    • 11-bromoundec-1-ene
    • 1-Bromo-10-undecene
    • 10-Undecenyl bromide
    • NSC 139878
    • 11-bromo-undec-1-ene
    • YPLVPFUSXYSHJD-UHFFFAOYSA-N
    • 11-bromoundecene
    • undecylenyl bromide
    • NSC139878
    • n-undecylenic bromide
    • w-undecylenyl bromide
    • 11-bromanylundec-1-ene
    • 11-Bromo-1-undecene #
    • 11-Bromo-1-undece
    • 1-bromoundec-10-ene
    • 11-Bromo-1-undecene, purum, >=95.0% (GC)
    • Undec-10-enyl bromide
    • SCHEMBL215267
    • AMY6138
    • NSC-139878
    • 1-bromundec-10-ene
    • EN300-6767083
    • DTXSID90300900
    • GEO-03714
    • FT-0607212
    • 11-Bromo-1-undecene, 95%
    • C11H21Br
    • B3576
    • AKOS015836171
    • NCGC00166054-01
    • A839156
    • CS-W020160
    • H10581
    • GS-5499
    • SY038269
    • CHEMBL1702186
    • MFCD00040825
    • ?11-BROMO-1-UNDECENE
    • 7766-50-9
    • 1-Bromo-10-undecene; 10-Undecenyl bromide; NSC 139878
    • 11-Bromo-1-undecene
    • MDL: MFCD00040825
    • Inchi: 1S/C11H21Br/c1-2-3-4-5-6-7-8-9-10-11-12/h2H,1,3-11H2
    • InChI Key: YPLVPFUSXYSHJD-UHFFFAOYSA-N
    • SMILES: BrCCCCCCCCCC=C
    • BRN: 1753231

Computed Properties

  • Exact Mass: 232.08300
  • Monoisotopic Mass: 232.083
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 9
  • Complexity: 89
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.063 g/mL at 25 °C(lit.)
  • Melting Point: 55 ºC
  • Boiling Point: 115°C/5mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.468(lit.)
  • Solubility: Insuluble (1.4E-3 g/L) (25 ºC),
  • Water Partition Coefficient: Soluble in water, 0.2422 mg/L @ 25°C (est).
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
  • PSA: 0.00000
  • LogP: 4.68810

11-Bromo-1-undecene Security Information

11-Bromo-1-undecene Pricemore >>

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